Cas no 2590-03-6 (Acetamide, N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: Acetamide, N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 2590-03-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 1424771
• Update Time: 2024-08-15

Acetamide, N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C12H13N3O/c1-9-8-12(13-10(2)16)15(14-9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,16)
• InChI Key： CBZJZWPZYVTTFQ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C(C)C=1)(=O)C

Computed Properties

• Exact Mass: 215.10599

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 109 °C
• Boiling Point: 417.6±25.0 °C(Predicted)
• PSA: 46.92
• pka: 14.32±0.70(Predicted)